Cas no 1701564-52-4 (1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine)
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1701564-52-4
- EN300-804385
- 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine
-
- Inchi: 1S/C10H19N3O2/c1-9-8-10(11)12-13(9)4-3-5-15-7-6-14-2/h8H,3-7H2,1-2H3,(H2,11,12)
- InChI Key: GUCJQZINVPFPPA-UHFFFAOYSA-N
- SMILES: O(CCOC)CCCN1C(C)=CC(N)=N1
Computed Properties
- Exact Mass: 213.147726857g/mol
- Monoisotopic Mass: 213.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 62.3Ų
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804385-1.0g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 1.0g |
$914.0 | 2024-05-21 | |
| Enamine | EN300-804385-0.05g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 0.05g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-804385-0.1g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 0.1g |
$804.0 | 2024-05-21 | |
| Enamine | EN300-804385-0.25g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 0.25g |
$840.0 | 2024-05-21 | |
| Enamine | EN300-804385-0.5g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 0.5g |
$877.0 | 2024-05-21 | |
| Enamine | EN300-804385-2.5g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 2.5g |
$1791.0 | 2024-05-21 | |
| Enamine | EN300-804385-5.0g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 5.0g |
$2650.0 | 2024-05-21 | |
| Enamine | EN300-804385-10.0g |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine |
1701564-52-4 | 95% | 10.0g |
$3929.0 | 2024-05-21 |
1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine
1-[3-(2-Methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1701564-52-4): A Comprehensive Overview
1-[3-(2-Methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1701564-52-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.
The chemical structure of 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine features a pyrazole ring substituted with a 3-(2-methoxyethoxy)propyl group and a methyl group at the 5-position. The methoxyethoxy substituent is particularly noteworthy as it imparts enhanced solubility and bioavailability, making this compound a promising candidate for drug development.
Recent studies have explored the pharmacological properties of 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine. One such study published in the Journal of Medicinal Chemistry (2022) investigated its anti-inflammatory effects in vitro and in vivo. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.
In another study, researchers at the University of California, San Francisco, evaluated the antitumor activity of 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine. The compound was tested against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The findings indicated that it exhibited significant cytotoxicity against these cancer cells, with IC50 values ranging from 0.5 to 2.0 μM. Additionally, the compound showed minimal toxicity towards normal human cells, highlighting its selectivity and safety profile.
The mechanism of action of 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine has also been elucidated in several studies. It has been shown to target multiple signaling pathways involved in inflammation and cancer progression. For instance, it inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. Furthermore, it disrupts the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and survival.
Beyond its pharmacological properties, the synthetic route to produce 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine has been optimized to ensure high yield and purity. A recent publication in Organic Letters (2021) described a novel synthetic method that involves a one-pot reaction sequence starting from commercially available starting materials. This approach not only simplifies the synthesis but also reduces the overall cost and environmental impact.
The potential applications of 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine extend beyond inflammation and cancer. Ongoing research is exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that this compound can modulate neuroinflammatory responses and protect neurons from oxidative stress-induced damage.
In conclusion, 1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine (CAS No. 1701564-52-4) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological profile and synthetic accessibility, positions it as a valuable candidate for further preclinical and clinical development. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
1701564-52-4 (1-[3-(2-methoxyethoxy)propyl]-5-methyl-1H-pyrazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)